Cas no 1517820-84-6 (1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride)

• Product Name: 1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride
• CAS No: 1517820-84-6
• MF: C₅H₈ClNO₂S
• MW: 181.640519142151
• CID: 6030994
• PubChem ID: 79886296
• Update Time: 2024-01-13

1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1lambda4-thiomorpholine-4-carbonyl chloride
• 4-Thiomorpholinecarbonyl chloride, 1-oxide
• 1-Oxo-1,4-thiazinane-4-carbonyl chloride
• 1-Oxo-1lambda4-thiomorpholine-4-carbonylchloride
• EN300-1612134
• AKOS018445627
• Thiomorpholine-4-carbonyl chloride 1-oxide
• 1517820-84-6

• Inchi： 1S/C5H8ClNO2S/c6-5(8)7-1-3-10(9)4-2-7/h1-4H2
• InChI Key： KAOIQRGUSHTRFI-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CCS(=O)CC1)=O

Computed Properties

• Exact Mass: 180.9964274g/mol
• Monoisotopic Mass: 180.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 439.1±25.0 °C(Predicted)
• pka: -2.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines